Cas no 1708444-95-4 (3-Methanesulfonyl-2-p-tolyl-1H-pyrrole)

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole is a specialized pyrrole derivative featuring a methanesulfonyl group at the 3-position and a p-tolyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The methanesulfonyl group enhances reactivity, facilitating further functionalization, while the p-tolyl moiety contributes to stability and influences electronic properties. Its structural features make it suitable for applications in heterocyclic synthesis, medicinal chemistry, and material science. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for reproducible results in research and development.

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole structure

1708444-95-4 structure

Product Name:3-Methanesulfonyl-2-p-tolyl-1H-pyrrole

CAS No:1708444-95-4

MF:C₁₂H₁₃NO₂S

MW:235.30212187767

CID:5220460

Update Time:2025-05-21

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole
- Inchi： 1S/C12H13NO2S/c1-9-3-5-10(6-4-9)12-11(7-8-13-12)16(2,14)15/h3-8,13H,1-2H3
- InChI Key： RICAIXMWRPLHCS-UHFFFAOYSA-N
- SMILES： N1C=CC(S(C)(=O)=O)=C1C1=CC=C(C)C=C1

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510106-1g	3-(Methylsulfonyl)-2-(p-tolyl)-1H-pyrrole	1708444-95-4	97%	1g	$***	2023-03-30

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Additional information on 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole: A Comprehensive Overview

The compound with CAS No. 1708444-95-4, commonly referred to as 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a methanesulfonyl group and a p-tolyl substituent. The pyrrole ring serves as the core framework, while the methanesulfonyl group and p-tolyl substituent contribute to its functional properties and reactivity.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole, allowing researchers to explore its potential applications in diverse scientific domains. The molecule's structure is particularly intriguing due to the conjugation between the pyrrole ring and the electron-withdrawing methanesulfonyl group, which enhances its electronic properties. This feature makes it a promising candidate for use in advanced materials, such as semiconductors and optoelectronic devices.

In the realm of pharmacology, 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole has shown potential as a lead compound for drug development. Its ability to interact with biological systems through specific molecular recognition mechanisms has been explored in recent studies. For instance, researchers have investigated its role as a modulator of ion channels and enzymes, which are critical targets in the treatment of various diseases, including neurological disorders and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole ring. The subsequent introduction of the methanesulfonyl group and p-tolyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these steps using green chemistry principles, reducing environmental impact while maintaining product quality.

One of the most exciting developments involving 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole is its application in materials science. The compound's electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this molecule into polymer blends can significantly enhance their electrical conductivity and optical properties, paving the way for next-generation electronic devices.

Furthermore, the molecule's unique structure has led to its exploration in catalysis. The methanesulfonyl group acts as an electron-withdrawing substituent, facilitating the activation of certain chemical bonds during catalytic processes. This property has been leveraged in asymmetric catalysis, where 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole serves as a chiral ligand or catalyst for enantioselective reactions.

In conclusion, 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole (CAS No. 1708444-95-4) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry, pharmacology, and materials science.